N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-cyclopentylsulfanylacetamide
• InChI: InChI=1S/C18H25N5OS/c19-11-16-18(21-8-7-20-16)23-9-5-14(6-10-23)12-22-17(24)13-25-15-3-1-2-4-15/h7-8,14-15H,1-6,9-10,12-13H2,(H,22,24)
• InChI Key: VWSKFBCUOKXABM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2CCN(CC2)C3=NC=CN=C3C#N
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide is a chemical compound that has garnered a lot of attention in scientific research. It is often referred to as CP-690,550 and is a potent inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the immune system. The inhibition of JAK3 by CP-690,550 has been found to have significant implications in the treatment of various autoimmune diseases.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(cyclopentylthio)acetamide have shown potential in antimicrobial activities. For instance, derivatives of piperidin-4-yl acetamide, specifically N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide, have demonstrated effectiveness against pathogenic bacteria and Candida species. These compounds were more potent against fungal pathogens compared to bacterial ones, indicating their potential in targeting fungal infections (Mokhtari & Pourabdollah, 2013).

Synthesis and Chemical Properties

The synthesis of related compounds has been a topic of interest in research. For example, the synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, which include a piperidine moiety similar to the compound , has been explored. These derivatives were synthesized and evaluated for their chemical properties and enzyme inhibition activities, demonstrating the diverse chemical applications of such compounds (Khalid et al., 2014).

Potential in Cancer Research

Compounds with a structure related to this compound have also been investigated for their potential in cancer research. For instance, derivatives like N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides have been studied for their anticancer activity, indicating the relevance of such compounds in the development of new anticancer agents (Evren et al., 2019).

Pharmacological Characterization

Although direct information on the specific compound this compound is limited, related compounds have been pharmacologically characterized. For example, compounds like 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine have been characterized for their affinity to opioid receptors, suggesting the potential pharmacological relevance of compounds with similar structures (Grimwood et al., 2011).